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Acid Brown 434: Key Chemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acid Brown 434

CAS No.: 126851-40-9

Cat. No.: S955100

The following table consolidates the basic physico-chemical data available for Acid Brown 434, which is

essential for understanding its behavior in water and selecting appropriate removal techniques.

Property Value Condition
CAS Registry Number 126851-40-9 -
Common Synonyms Acid Brown RL; Everlan Brown ERL -

Density 1.89 g/cm?3 at 20°C
Water Solubility 53.8 g/L at 22°C
LogP (Octanol-Water) -2.2 at 22°C
Hazard Statement H412: Harmful to aquatic life with long-lasting effects -

Source: [1] [2]

Insights for Wastewater Removal Strategies

Based on its properties, you can infer the following to guide your experiments:
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¢ High Solubility and Low LogP: The high water solubility and negative LogP value indicate that Acid
Brown 434 is highly hydrophilic (water-loving) and not prone to volatilize or accumulate in fats [1].
This makes physical separation methods like adsorption (e.g., using activated carbon) potentially
challenging, though worth testing.

¢ Potential for Advanced Oxidation Processes (AOPs): The dye's high solubility and persistence in
water make it a good candidate for destruction via Advanced Oxidation Processes (AOPs). These
processes use powerful, non-selective hydroxyl radicals to break down complex organic molecules
[3].

¢ Environmental Caution: The H412 hazard statement confirms that effective removal of this dye from
wastewater is crucial to prevent long-term harm to aquatic ecosystems [2].

Proposed Experimental Workflow for AOPs

Given the lack of direct protocols for this specific dye, the following workflow adapts general AOP

principles for investigating Acid Brown 434 removal.
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Start: Prepare Acid Brown 434
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Frequently Asked Questions

Why are Advanced Oxidation Processes (AOPs) recommended for degrading Acid Brown 434? AOPs
are recommended because they generate highly reactive and non-selective hydroxyl radicals (*OH) that can
effectively break down complex, non-biodegradable organic molecules like dyes into smaller, less harmful
end-products, or even achieve full mineralization to CO2 and water [3]. The high solubility of Acid Brown

434 makes it well-suited for treatment in these aqueous-phase chemical processes.

What is a key analytical challenge in monitoring the degradation of Acid Brown 434? A primary
challenge is distinguishing between decolorization and complete mineralization. The dye's chromophore

structure may break down quickly, making the solution appear colorless, but the organic carbon may still
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remain in the water as transformation products. It is crucial to use complementary techniques: UV-Vis
spectrophotometry to track color removal and Total Organic Carbon (TOC) analysis to confirm the actual

destruction of the organic molecule [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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